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Introduction

Dichlorprop-P, the (R)-enantiomer of 2-(2,4-dichlorophenoxy)propanoic acid, is a selective
systemic herbicide and plant growth regulator.[1] Its herbicidal activity is attributed to its
function as a synthetic auxin, which disrupts normal plant growth processes, leading to
malformations and ultimately, cell death.[1] Understanding the physical and chemical
characteristics of Dichlorprop-P is fundamental for its effective and safe application, for
predicting its environmental fate, and for the development of new formulations. This technical
guide provides an in-depth overview of these properties, including detailed experimental
methodologies and structured data presentation.

Core Physical and Chemical Data

The fundamental physical and chemical properties of Dichlorprop-P are summarized in the
tables below. These values are crucial for modeling its behavior in various environmental and
biological systems.

Table 1: Identification and General Properties of
Dichlorprop-P
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Property Value Source
(2R)-2-(2,4-

IUPAC Name dichlorophenoxy)propanoic [21[3114]
acid

CAS Number 15165-67-0 [2][4]

Molecular Formula CoHsCl203 [3]

Molecular Weight 235.06 g/mol [3]

White solid with a
Appearance _ [2]
naphthalene-like odor.

Property Value Temperature (°C) Source

Melting Point 122.1°C [5]

. . Decomposes before
Boiling Point

boiling
Water Solubility 720 mg/L 20 [6]
Vapor Pressure 0.30 mPa 20 [5]
Acid Dissociation

35 25 [1]
Constant (pKa)
Octanol-Water
Partition Coefficient 2.29 20 [7]
(Log P)
Henry's Law Constant  5.60 x 10-> Pam3/mol 25 [5]

Experimental Protocols

The determination of the physical and chemical properties of a compound like Dichlorprop-P
follows internationally recognized standardized methods, such as the OECD Guidelines for the
Testing of Chemicals. These guidelines ensure data quality and comparability across different
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laboratories. The following sections describe the general principles of the experimental
protocols that would be employed to determine the key physicochemical parameters of
Dichlorprop-P.

Melting Point Determination

The melting point is determined to ascertain the purity of the compound. A sharp melting range
typically indicates a high degree of purity.

Methodology (based on OECD Guideline 102):

A small, finely powdered sample of Dichlorprop-P is packed into a capillary tube, which is then
placed in a heating apparatus. The temperature is raised at a slow, controlled rate. The
temperatures at which the substance begins to melt and at which it is completely molten are
recorded to define the melting range.

Boiling Point Determination

While Dichlorprop-P decomposes before boiling, the general methodology for determining the
boiling point of a substance is described below.

Methodology (based on OECD Guideline 103):

The boiling point is typically determined using a dynamic method where the temperature at
which the vapor pressure of the substance equals the atmospheric pressure is measured. For
substances that may decompose, the measurement can be performed under reduced
pressure.

Water Solubility Determination

Water solubility is a critical parameter for assessing the environmental mobility of Dichlorprop-
P.

Methodology (based on OECD Guideline 105):

A saturated solution of Dichlorprop-P in water is prepared by stirring an excess of the solid
with water at a constant temperature until equilibrium is reached. The concentration of
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Dichlorprop-P in the aqueous phase is then determined by a suitable analytical method, such
as high-performance liquid chromatography (HPLC).

Vapor Pressure Determination

Vapor pressure data is essential for evaluating the potential for volatilization of Dichlorprop-P
from treated surfaces.

Methodology (based on OECD Guideline 104):

The vapor pressure of Dichlorprop-P can be determined using methods such as the vapor
pressure balance, the gas saturation method, or the effusion method. The choice of method
depends on the expected vapor pressure range. For a solid with low volatility like Dichlorprop-
P, the gas saturation method is often employed, where a stream of inert gas is passed over the
substance to become saturated with its vapor, and the amount of substance transported is then
quantified.

Acid Dissociation Constant (pKa) Determination

The pKa value indicates the extent of ionization of Dichlorprop-P in aqueous solutions at
different pH values, which significantly influences its solubility and adsorption to soil particles.

Methodology (based on OECD Guideline 112):

The pKa of Dichlorprop-P, being an acid, can be determined by potentiometric titration. A
solution of Dichlorprop-P is titrated with a standard solution of a strong base, and the pH is
monitored throughout the titration. The pKa is the pH at which half of the acid has been
neutralized.

Octanol-Water Partition Coefficient (Log P)
Determination

The Log P value is a key indicator of the lipophilicity of Dichlorprop-P and its potential for
bioaccumulation.

Methodology (based on OECD Guideline 107 or 117):
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The shake-flask method is a common technique where Dichlorprop-P is dissolved in a mixture

of n-octanol and water. The mixture is shaken until equilibrium is reached, and the

concentration of Dichlorprop-P in both the octanol and water phases is determined. The

partition coefficient (P) is the ratio of the concentrations, and Log P is its decadic logarithm.

Alternatively, HPLC methods can be used to estimate Log P.

Logical Relationships of Physicochemical

Properties

The physical and chemical characteristics of Dichlorprop-P are interconnected and influence

its overall behavior and fate. The following diagram illustrates these relationships.

Logical Relationships of Dichlorprop-P Properties
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Caption: Interrelationship of Dichlorprop-P's physicochemical properties.

This guide provides a foundational understanding of the key physical and chemical
characteristics of Dichlorprop-P. This information is essential for professionals engaged in
research, development, and the regulatory assessment of this important herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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